Cas no 112163-72-1 (1,2,3,3a,4,5,6,6a-octahydropentalene-2,5-diol)

• Product Name: 1,2,3,3a,4,5,6,6a-octahydropentalene-2,5-diol
• CAS No: 112163-72-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2608180
• PubChem ID: 13790623
• Update Time: 2025-04-21

1,2,3,3a,4,5,6,6a-octahydropentalene-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,3a,4,5,6,6a-octahydropentalene-2,5-diol
• DTXSID00549520
• Octahydropentalene-2,5-diol
• OCTAHYDRO-2,5-PENTALENEDIOL
• SCHEMBL2072178
• SCHEMBL2072181
• DTXCID10500304
• 2,5-Pentalenediol, octahydro-
• 112163-72-1

• Inchi： 1S/C8H14O2/c9-7-1-5-2-8(10)4-6(5)3-7/h5-10H,1-4H2
• InChI Key： DREIYIQPNMHCIL-UHFFFAOYSA-N
• SMILES： OC1CC2CC(CC2C1)O

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų